Cas no 1226776-93-7 (2-methoxy-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid)

2-Methoxy-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid is a fluorinated heterocyclic compound featuring a thiazole core substituted with a methoxy group and a trifluoromethyl moiety. The carboxylic acid functionality enhances its reactivity, making it a versatile intermediate in pharmaceutical and agrochemical synthesis. The trifluoromethyl group contributes to increased lipophilicity and metabolic stability, while the methoxy substituent can influence electronic properties and binding interactions. This compound is particularly valuable in the development of bioactive molecules due to its structural uniqueness and potential for derivatization. Its well-defined chemical properties and compatibility with various coupling reactions make it a useful building block for medicinal chemistry and material science applications.
2-methoxy-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid structure
1226776-93-7 structure
Product Name:2-methoxy-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid
CAS No:1226776-93-7
MF:C6H4F3NO3S
MW:227.161070823669
MDL:MFCD16495884
CID:1056295
Update Time:2025-10-14

2-methoxy-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-Methoxy-4-(trifluoromethyl)thiazole-5-carboxylic acid
    • 2-methoxy-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid
    • C6H4F3NO3S
    • 2-Methoxy-4-(trifluoromethyl)thiazole-5-carboxylicAcid
    • 5576AJ
    • TRA0046562
    • FCH1341061
    • SY008108
    • AX8173949
    • AB0059923
    • 2-Methoxy-4-trifluoromethylthiazole-5-carboxylic acid
    • 5-Thiazolecarboxylic acid
    • MDL： MFCD16495884
    • Inchi： 1S/C6H4F3NO3S/c1-13-5-10-3(6(7,8)9)2(14-5)4(11)12/h1H3,(H,11,12)
    • InChI Key： DAGFIURSOZGKLT-UHFFFAOYSA-N
    • SMILES： S1C(=NC(C(F)(F)F)=C1C(=O)O)OC

Computed Properties

  • Exact Mass: 226.98600
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 235
  • Topological Polar Surface Area: 87.7

Experimental Properties

  • PSA: 87.66000
  • LogP: 1.86870

2-methoxy-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid Customs Data

  • HS CODE：2934100090
  • Customs Data：

    China Customs Code:

    2934100090

    Overview:

    2934100090. Compounds that structurally contain a non fused thiazole ring(Whether hydrogenated or not). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934100090 other compounds containing an unfused thiazole ring (whether or not hydrogenated) in the structure VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:20.0%

2-methoxy-4-(trifluoromethyl)-1,3-thiazole-5-carboxylic acid Pricemore >>

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Chemenu
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
M47040-250mg
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SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
M47040-1g
2-Methoxy-4-(trifluoromethyl)thiazole-5-carboxylic acid
 1226776-93-7
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 ¥1919.0 2021-09-08
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
M47040-5g
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abcr
AB315559-250 mg
2-Methoxy-4-(trifluoromethyl)thiazole-5-carboxylic acid, 95%; .
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 €149.60 2023-04-26

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